Cas no 57066-00-9 (Isoxazole, 5-butoxy-4,5-dihydro-3-methyl-)
57066-00-9 structure
Product Name:Isoxazole, 5-butoxy-4,5-dihydro-3-methyl-
CAS No:57066-00-9
MF:C8H15NO2
MW:157.210202455521
CID:2832674
PubChem ID:12255529
Update Time:2025-04-21
Isoxazole, 5-butoxy-4,5-dihydro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- DTXSID90482654
- 5-butoxy-3-methyl-4,5-dihydroisoxazole
- 57066-00-9
- Isoxazole, 5-butoxy-4,5-dihydro-3-methyl-
-
- Inchi： 1S/C8H15NO2/c1-3-4-5-10-8-6-7(2)9-11-8/h8H,3-6H2,1-2H3
- InChI Key： MMBXJWQRIVWRIF-UHFFFAOYSA-N
- SMILES： O(CCCC)C1CC(C)=NO1
Computed Properties
- Exact Mass: 157.110278721Da
- Monoisotopic Mass: 157.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 30.8Ų
Isoxazole, 5-butoxy-4,5-dihydro-3-methyl- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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